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Compound Focus: Lansoprazole Sodium

CAS No.: 226904-00-3

Cat. No.: S003957

Lansoprazole Solubility Data

The table below summarizes the experimental solubility data found for Lansoprazole. Note that the values

for water and aqueous solvents are very low, confirming its classification as a poorly water-soluble drug.

Solubility Solubility
Solvent Temperature Notes
(mg/mL) (mM)
DMSO 74 mg/mL [1] 200.34 mM  Not specified "Moisture-absorbing DMSO
[1] reduces solubility. Please use
fresh DMSO." [1]
Ethanol 9-14mg/mL[1] -~24.4- Not specified Variation exists between
37.9 mM different batches or sources [1].
Water Insoluble [1] - Not specified Cited as "insoluble" [1].
Water (Pure) 0.022 mg/mL[2] ~0.06 mM Not specified Highlights the intrinsic poor

aqueous solubility.
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Solvent

Methanol,
Ethanol,
Acetone, etc.

Solubility Solubility
Temperature Notes
(mg/mL) (mM)
Increased with - 278.15 K to A detailed study measured
temperature [3] 318.15K solubility in 12 pure solvents;

solubility rises with temperature

[3].

Formulation Strategies for Solubility Enhancement

Given its poor solubility, various advanced formulation strategies have been researched to improve the

dissolution and bioavailability of Lansoprazole. The following table outlines key approaches.

Strategy

Key Formulation Components

Reported Outcome

Solid Dispersions

(2]

Nanocrystals [4]

Polymeric
Nanoparticles [5]

Supercritical
Carbon Dioxide
Processing [6]

Polyethylene glycol (PEG) 6000
with surfactants like Sodium
Dodecyl Sulfate (SDS) or Tween
80.

Polyvinylpyrrolidone (PVP) or
Polyvinyl Alcohol (PVA) as
stabilizers.

Eudragit RS100 (positive charge) or

PLGA (negative charge).

Supercritical CO2 at high pressures
(12-27 MPa).

A ternary solid dispersion with PEG and
SDS increased solubility to 3.12 mg/mL
(a 140-fold increase) and achieved
88.7% drug release in 60 minutes [2].

Nanocrystals with a 1:3 drug-to-PVP
ratio showed improved physical stability
and fast drug release within 1 hour [4].

Nanoparticles provided sustained drug
release over 24 hours in animal studies,
enhancing ulcer healing [5].

This method can be used for particle
size reduction to the nano-scale, which
can increase dissolution rate and
bioavailability [6].

Experimental Protocols for Key Methods
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Here are the detailed methodologies for two of the most effective formulation strategies identified in the

search results.

Protocol for Ternary Solid Dispersions

This method uses the solvent-melt technique to significantly enhance solubility [2].

e Method: Solvent-melt method.
e Procedure:
o Dissolve Lansoprazole and the polymer (PEG 6000) in a suitable organic solvent.
o Evaporate the solvent to obtain a solid mixture.
o Heat this mixture above the melting point of the polymer.
o Incorporate the surfactant (SDS or Tween 80) into the molten mixture.
o Cool the final mixture rapidly to solidify it.
o Crush, sieve, and store the resulting solid dispersion.
e Characterization: The optimized formulations were characterized using aqueous solubility studies,
FTIR spectroscopy, XRD (to confirm reduced crystallinity), and in vitro dissolution studies [2].

Protocol for Nanocrystals via Antisolvent Precipitation

This method is effective for creating stable nanocrystals [4].

¢ Method: Antisolvent precipitation method.
e Procedure:
o Dissolve Lansoprazole in ethanol (the solvent).
o Rapidly inject this drug solution into an agqueous phase containing a stabilizer (PVP or PVA)
under high-speed homogenization.
o The drug precipitates as nanocrystals due to the shift in solvent environment.
o Continue stirring to allow for stabilization.
e Characterization: The resulting nanocrystals are characterized for particle size, dissolution rate, and
physicochemical properties using techniques like FTIR and Differential Scanning Calorimetry (DSC)

[4].

Relationships and Workflows in Formulation
Development
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The diagram below illustrates the logical relationship between the identified strategies and their primary

goals in overcoming Lansoprazole's solubility challenges.

Lansoprazole
Poor Aqueous Solubility

Solid Dispersions Polymeric Nanoparticles Nanocrystals Supercritical CO2 Processing

Primary Goal Primary Goal Primary Goal Primary Goal

Amorphization / Sustained Release Increase Surface Area
Reduced Crystallinity & Protection & Dissolution Rate

Enhanced Bioavailability

Click to download full resolution via product page

Formulation strategies and their primary mechanisms for enhancing Lansoprazole bioavailability.

Key Technical Considerations for Handling

¢ Acid Lability: Lansoprazole is chemically unstable in acidic conditions [6]. This necessitates the use
of enteric coating for oral dosage forms to protect the drug from degradation in the stomach [5].

¢ Solvent Choice: While soluble in DMSO and ethanol for experimental purposes, these are not
suitable for drug product formulation. The use of pharmaceutically acceptable polymers and
surfactants, as described in the protocols, is critical for developing viable dosage forms.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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